Cas no 127792-45-4 (Diclofenac Monobromo Sodium Salt Impurity)

• Product Name: Diclofenac Monobromo Sodium Salt Impurity
• CAS No: 127792-45-4
• Molecular Formula: C₁₄H₁₀BrClNNaO₂
• Molecular Weight: 362.58100
• CID: 897608
• PubChem ID: 23680224

Diclofenac Monobromo Sodium Salt Impurity Properties

Names and Identifiers

• Diclofenac Monobromo Impurity, Sodium Salt
• Diclofenac Monobromo Sodium Salt Impurity
• sodium,2-[2-(2-bromo-6-chloroanilino)phenyl]acetate
• Diclofenac IMpurity D
• Diclofenac EP Impurity D
• Diclofenac BroMide SodiuM Salt
• Diclofenac IMpurity-D(EP/BP)
• 2-(2-Bromo-6-chlorophenyl)amino)-phenylacetic acid sodium salt 95%
• Sodium 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetate
• Diclofenac Sodium Imp. D (EP); Diclofenac Imp. D (EP); Sodium 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetate; Diclofenac Sodium Imp. D (EP) as Sodium Salt; Diclofenac Sodium Impurity D as Sodium Salt; Diclofenac Impurity D as Sodium Salt
• Sodium [2-(2-bromo-6-chloroanilino)phenyl]acetate
• Sodium 2-(2-((2-bromo-6-chlorophenyl)amino)phenyl)acetate
• J-005543
• Diclofenac Sodium Imp. D (EP) as Sodium Salt: Sodium 2-[2-[(2-Bromo-6-chlorophenyl)amino]phenyl]acetate
• DTXSID50635563
• CHEMBL308266
• 2-(2-Bromo-6-chlorophenyl)amino)-phenylacetic acid sodium salt
• sodium;2-[2-(2-bromo-6-chloroanilino)phenyl]acetate
• BDBM50228759
• 127792-45-4

• InChIKey： CQEGIAAJWFDGJP-UHFFFAOYSA-M
• Inchi： InChI=1S/C14H11BrClNO2.Na/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;/h1-7,17H,8H2,(H,18,19);/q;+1/p-1
• SMILES： C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Br)Cl.[Na+]

Computed Properties

• Exact Mass: 360.94800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 360.94811g/mol
• Heavy Atom Count: 20
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• LogP: 3.21150
• PSA: 52.16000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines